Cyclopentanol, 2-methyl-, trans-
Overview
Description
“Cyclopentanol, 2-methyl-, trans-” is a chemical compound with the formula C6H12O . It is also known as trans-2-Methylcyclopentanol . This compound is one of the constituents of Gynandropsis gynandra oil .
Molecular Structure Analysis
The molecular structure of “Cyclopentanol, 2-methyl-, trans-” can be represented by the InChI string:InChI=1S/C6H12O/c1-5-3-2-4-6(5)7/h5-7H,2-4H2,1H3/t5-,6-/m1/s1 . This structure is also available as a 2D Mol file or as a computed 3D SD file .
Scientific Research Applications
Chemoenzymatic Applications
Optically active trans-2-(N,N-dialkylamino)cyclopentanols and their acetates have been synthesized with high yields and enantiomeric excesses using a chemoenzymatic method. This involves lipase-catalyzed acylation, proving useful for preparing cyclopentylic analogs and as ligands in enantioselective reactions (González‐Sabín, Gotor, & Rebolledo, 2006).
Stereochemistry and Catalysis
Trans-cyclopentane-1,2-diamine, a structurally similar compound, has seen renewed interest for its applications in chiral ligand and receptor synthesis, stemming from recent advancements in synthetic approaches (González‐Sabín, Rebolledo, & Gotor, 2009).
Nuclear Magnetic Resonance Spectroscopy
The ^(13)C NMR spectroscopy of cyclopentanol compounds, including methylcyclopentanes, reveals information about their steric interactions and conformations (Roberts, Christl, & Reich, 1971).
Enzymatic Reduction in Synthesis
Highly diastereoselective synthesis of 2,2-disubstituted cyclopentane-1,3-diols demonstrates the potential of enzymatic methods for the construction of complex chiral molecules (Gong et al., 2020).
Fatty Acid Synthesis
1,2-disubstituted cyclopentanes were synthesized for the creation of cyclic fatty acid monomers, highlighting their role in organic synthesis and characterization (Vatèla, Sebedio, & Quéré, 1988).
Polymer Science
In the field of polymer science, cyclopentane units, including methylene-1,2-cyclopentane, have been used in the copolymerization processes, influencing the thermal properties and structure of the resulting polymers (Pragliola, Cavallo, Longo, & Venditto, 2013).
Hydrogenation Studies
The hydrogenation of cyclopentanones to cyclopentanols, including 2-methyl variants, has been explored on different metal catalysts, providing insights into reaction mechanisms and selectivity (Cornet & Gault, 1967).
Safety and Hazards
properties
IUPAC Name |
(1S,2S)-2-methylcyclopentan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O/c1-5-3-2-4-6(5)7/h5-7H,2-4H2,1H3/t5-,6-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVIJQMCYYASIFP-WDSKDSINSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC1O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CCC[C@@H]1O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00424080 |
Source
|
| Record name | trans-2-Methylcyclopentanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00424080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
39947-48-3 |
Source
|
| Record name | trans-2-Methylcyclopentanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00424080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Methylbenzo[f]quinoline](/img/structure/B3052188.png)
